Cas no 1227603-92-0 (2,5-Bis(2-fluorophenyl)pyridine-4-methanol)

• Product Name: 2,5-Bis(2-fluorophenyl)pyridine-4-methanol
• CAS No: 1227603-92-0
• MF: C₁₈H₁₃F₂NO
• MW: 297.298731565475
• CID: 4914523
• Update Time: 2025-06-09

2,5-Bis(2-fluorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2-fluorophenyl)pyridine-4-methanol

• Inchi： 1S/C18H13F2NO/c19-16-7-3-1-5-13(16)15-10-21-18(9-12(15)11-22)14-6-2-4-8-17(14)20/h1-10,22H,11H2
• InChI Key： JFVKEZLSDPLUCQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CN=C(C2C=CC=CC=2F)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1

Additional information on 2,5-Bis(2-fluorophenyl)pyridine-4-methanol

Comprehensive Overview of 2,5-Bis(2-fluorophenyl)pyridine-4-methanol (CAS No. 1227603-92-0)

2,5-Bis(2-fluorophenyl)pyridine-4-methanol (CAS No. 1227603-92-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique bis(2-fluorophenyl) substitution pattern, serves as a versatile intermediate in the synthesis of advanced organic materials and bioactive molecules. Its structural features, including the pyridine-4-methanol moiety, make it a valuable building block for drug discovery and optoelectronic applications.

In recent years, the demand for fluorinated aromatic compounds like 2,5-Bis(2-fluorophenyl)pyridine-4-methanol has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are particularly interested in its potential applications in kinase inhibitor development and cancer therapeutics, aligning with the growing focus on precision medicine. The compound's fluorine atoms contribute to its ability to modulate electronic properties, making it a candidate for OLED materials and organic semiconductors—topics trending in renewable energy and wearable technology discussions.

The synthesis of 2,5-Bis(2-fluorophenyl)pyridine-4-methanol typically involves palladium-catalyzed cross-coupling reactions, a method widely explored in green chemistry initiatives to reduce environmental impact. This aligns with the increasing emphasis on sustainable synthesis practices in the chemical industry. Analytical techniques such as NMR spectroscopy and HPLC are employed to ensure high purity, addressing the stringent quality requirements of pharmaceutical applications. FAQs like "How is 2,5-Bis(2-fluorophenyl)pyridine-4-methanol characterized?" or "What are its industrial uses?" reflect user curiosity about its practical relevance.

Beyond pharmaceuticals, this compound's photophysical properties have sparked interest in bioimaging and sensor development, areas gaining traction in diagnostics and environmental monitoring. Its compatibility with click chemistry further expands its utility in bioconjugation, a technique pivotal in antibody-drug conjugates (ADCs). As AI-driven drug discovery accelerates, compounds like 2,5-Bis(2-fluorophenyl)pyridine-4-methanol are increasingly screened in virtual libraries, highlighting its role in computational chemistry.

In summary, 2,5-Bis(2-fluorophenyl)pyridine-4-methanol (CAS No. 1227603-92-0) exemplifies the intersection of medicinal chemistry and advanced materials science. Its multifunctionality addresses contemporary challenges in drug delivery, renewable energy, and nanotechnology, making it a compound of enduring scientific and industrial significance.